Cas no 14113-02-1 (Octanoic acid,8-chloro-8-oxo-, ethyl ester)

Octanoic acid,8-chloro-8-oxo-, ethyl ester structure
14113-02-1 structure
Product Name:Octanoic acid,8-chloro-8-oxo-, ethyl ester
CAS No:14113-02-1
MF:C10H17ClO3
MW:220.693182706833
CID:176040
PubChem ID:84205
Update Time:2025-04-19

Octanoic acid,8-chloro-8-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid,8-chloro-8-oxo-, ethyl ester
    • 7-Chlorocarbonyl-heptanoic acid ethyl ester
    • ethyl 7-chloro-7-formylheptanoate
    • ethyl 8-chloro-8-oxooctanoate
    • Einecs 237-969-6
    • 8-Chloro-8-oxooctanoic acid ethyl ester
    • Ethyl 7-(Chlorocarbonyl)heptanoate
    • FT-0758700
    • Ethyl 8-chloro-8-oxooctanoate #
    • Octanoic acid, 8-chloro-8-oxo-, ethyl ester
    • SCHEMBL4570296
    • DTXSID80930997
    • 14113-02-1
    • Inchi: 1S/C10H17ClO3/c1-2-14-10(13)8-6-4-3-5-7-9(11)12/h2-8H2,1H3
    • InChI Key: ZKXJSBHGOFAICL-UHFFFAOYSA-N
    • SMILES: ClC(CCCCCCC(=O)OCC)=O

Computed Properties

  • Exact Mass: 220.08671
  • Monoisotopic Mass: 220.0866221g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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